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Compound of Interest

Compound Name: Hentriacontane

Cat. No.: B1218953

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hentriacontane (CsiHsa) is a long-chain aliphatic hydrocarbon belonging to the n-alkane
series.[1] It is a waxy solid at room temperature and is found in various natural sources,
including plant waxes, beeswax, and certain foods.[2][3] This document provides a
comprehensive overview of the physical and chemical properties of hentriacontane, detailed
experimental protocols for their determination, and an exploration of its notable anti-
inflammatory activity. This guide is intended for researchers, scientists, and professionals in
drug development who are interested in the characteristics and potential applications of this
long-chain alkane.

Physical Properties

Hentriacontane exhibits physical properties characteristic of high molecular weight alkanes.
These properties are primarily dictated by the strong van der Waals forces between its long
hydrocarbon chains. A summary of its key physical properties is presented in the table below.
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Property Value Source(s)

Molecular Formula Cs1Hea [1]

Molar Mass 436.85 g/mol [3114]
White, opaque, waxy crystals

Appearance ) [3]
or solid

Melting Point 67-69.3 °C (340.15-342.45 K) [31[4]

- , 458 °C (731.15 K) at 760

Boiling Point [3114]
mmHg

Density 0.781 g/cm?3 at 68 °C [11[3]

Insoluble in water; Soluble in
organic solvents like heptane,

Solubility
benzene, and petroleum ether.

(1115161

1.40 x 10~ mmHg at 25 °C
Vapor Pressure [1]
(extrapolated)

Refractive Index 1.4278 at 90 °C [1]

Chemical Properties and Reactivity

As a long-chain alkane, hentriacontane is relatively inert under standard conditions. Its
chemistry is characterized by the typical reactions of saturated hydrocarbons.

Combustion: Hentriacontane undergoes complete combustion in the presence of excess
oxygen to produce carbon dioxide and water, releasing a significant amount of energy.

Halogenation: Under appropriate conditions (e.g., UV light or high temperature),
hentriacontane can react with halogens such as chlorine and bromine in free-radical
substitution reactions.

Cracking: At high temperatures and in the presence of a catalyst, the long carbon chain of
hentriacontane can be broken down into smaller, more volatile hydrocarbons.
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Biological Activity: Anti-inflammatory Effects

Recent studies have highlighted the anti-inflammatory properties of hentriacontane, making it
a molecule of interest for drug development. It has been shown to suppress the production of
pro-inflammatory mediators by inhibiting the Nuclear Factor-kappa B (NF-kB) signaling
pathway.[1][5]

The proposed mechanism involves the inhibition of the IkB kinase (IKK) complex, which is
responsible for the phosphorylation and subsequent degradation of the inhibitor of NF-kB
(IkBa). By preventing IkBa degradation, hentriacontane effectively blocks the nuclear
translocation of the p65 subunit of NF-kB, thereby inhibiting the transcription of pro-
inflammatory genes.[5][7][8]
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Hentriacontane's inhibition of the NF-kB signaling pathway.
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Experimental Protocols
Determination of Physical Properties

1. Melting Point Determination (Capillary Method)

This method is suitable for determining the melting point of solid crystalline substances like
hentriacontane.

o Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes (sealed at one end),
thermometer.

e Procedure:
o Ensure the hentriacontane sample is dry and finely powdered.

o Pack the capillary tube with the sample to a height of 2-3 mm by tapping the sealed end
on a hard surface.[9]

o Place the packed capillary tube into the heating block of the melting point apparatus.
o Heat the sample rapidly to about 15-20 °C below the expected melting point.
o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

o Record the temperature at which the first droplet of liquid appears (onset of melting) and
the temperature at which the entire sample becomes liquid (completion of melting). This
range is the melting point.[3]

2. Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient way to determine the boiling point of a small amount of
liquid. Since hentriacontane is a solid at room temperature, it must first be melted.

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),
mineral oil, Bunsen burner or microburner.[2]

e Procedure:
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o Place a small amount of hentriacontane in the small test tube and gently heat until it
melts.

o Attach the test tube to the thermometer with a rubber band, ensuring the sample is level
with the thermometer bulb.

o Invert the capillary tube (sealed end up) and place it in the test tube with the molten
sample.

o Clamp the Thiele tube and fill it with mineral oil to a level just above the side arm.

o Insert the thermometer and test tube assembly into the Thiele tube, ensuring the rubber
band is above the oil level.[2]

o Gently heat the side arm of the Thiele tube with a small flame.[10] Convection currents will
ensure uniform heating of the oil.

o Observe the capillary tube. A slow stream of bubbles will emerge as the air inside
expands.

o Continue heating until a rapid and continuous stream of bubbles exits the capillary tube.
o Remove the heat and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid
just begins to enter the capillary tube.[4]

3. Density Determination (Pycnometer Method)
This method is used for the precise determination of the density of solids.

o Apparatus: Pycnometer (specific gravity bottle), analytical balance, water bath, thermometer.
[11]

e Procedure:

o Clean and dry the pycnometer and weigh it accurately (ma1).
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o Place a known mass of hentriacontane into the pycnometer and weigh it again (mz). The
mass of the sample is (mz - ma).

o Fill the pycnometer with a liquid of known density in which hentriacontane is insoluble
(e.g., water, ensuring the temperature is above the melting point of hentriacontane if
measuring the liquid density, or using a non-solvent at room temperature if measuring the
solid density and the solid does not dissolve) and in which any air bubbles can be
removed.

o Place the pycnometer in a constant temperature water bath to reach thermal equilibrium.
o Remove the pycnometer, dry the outside, and weigh it (ms).

o Empty and clean the pycnometer, then fill it completely with the same liquid and weigh it at
the same temperature (ma).

o The density of hentriacontane can be calculated using the formula: p_sample = [(m2 -
ma1) / ((ma - m1) - (M3 - m2))] * p_liquid

Spectroscopic Analysis
1. Nuclear Magnetic Resonance (NMR) Spectroscopy
o Sample Preparation:

o Dissolve 5-25 mg of hentriacontane in approximately 0.6-0.7 mL of a deuterated solvent
(e.g., CDCI3) in a clean, dry NMR tube.[12][13]

o Ensure the sample is fully dissolved; gentle warming may be necessary.
o Filter the solution if any particulate matter is present to avoid poor spectral resolution.[12]
e Analysis:

o H NMR: The proton NMR spectrum of hentriacontane will be simple, showing a triplet for
the terminal methyl (CHs) protons and a large multiplet for the internal methylene (CHz)
protons. The integration of these signals will be in a 6:56 ratio.
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o 13C NMR: The carbon NMR spectrum will show distinct signals for the different carbon
environments in the long chain. Due to symmetry, fewer than 31 signals will be observed.

2. Infrared (IR) Spectroscopy
o Sample Preparation (Attenuated Total Reflectance - ATR):
o Place a small amount of solid hentriacontane directly onto the ATR crystal.[14]

o Apply pressure using the press to ensure good contact between the sample and the
crystal.

e Analysis: The IR spectrum of hentriacontane will display characteristic alkane absorptions:

o C-H stretching vibrations from the methyl (CHs) and methylene (CHz) groups in the 2850-
2960 cm~1 region.

o C-H bending vibrations (scissoring) for CHz at approximately 1465 cm~1.

o C-H bending vibrations (asymmetric and symmetric) for CHs at approximately 1450 cm~1
and 1375 cm™1, respectively.

3. Mass Spectrometry (MS)
o Sample Preparation (Gas Chromatography-Mass Spectrometry - GC-MS):

o Dissolve a small amount of hentriacontane in a volatile organic solvent (e.g., hexane or
dichloromethane).

o Inject the solution into the GC-MS system.[15]

e Analysis: The mass spectrum of hentriacontane will show the molecular ion peak (M*) at
m/z = 436. The fragmentation pattern will be characteristic of a long-chain alkane, with a
series of peaks separated by 14 mass units (corresponding to the loss of CHz groups).[16]

Isolation from a Natural Source
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The following is a general workflow for the extraction and isolation of hentriacontane from

plant waxes.
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Workflow for the isolation of hentriacontane from plant material.

Safety and Handling

Hentriacontane is generally considered to be a non-hazardous substance. However, as with
any chemical, appropriate safety precautions should be taken in a laboratory setting.

e Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses and gloves.

¢ Inhalation: Avoid inhaling dust if handling the powdered form. Use in a well-ventilated area.

» Fire: Hentriacontane is combustible. Keep away from open flames and high temperatures.
Use appropriate fire extinguishers (e.g., COz, dry chemical) in case of a fire.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

Hentriacontane is a long-chain alkane with well-defined physical and chemical properties. Its
characterization can be readily achieved through standard laboratory techniques. The recent
discovery of its anti-inflammatory properties, mediated through the inhibition of the NF-kB
signaling pathway, has opened up new avenues for research and potential therapeutic
applications. This technical guide provides a solid foundation for researchers and professionals
seeking to work with and understand this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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